Cas no 2227902-11-4 (rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• CAS No: 2227902-11-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6114938
• PubChem ID: 165820197
• Update Time: 2025-06-14

rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• 2227902-11-4
• rac-(1R,2S)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• EN300-1565684

• Inchi： 1S/C28H34N2O5/c31-26(30-25-15-8-7-14-23(25)27(32)33)16-2-1-9-17-29-28(34)35-18-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,23-25H,1-2,7-9,14-18H2,(H,29,34)(H,30,31)(H,32,33)/t23-,25+/m1/s1
• InChI Key： JAUWMLGUIZMJLW-NOZRDPDXSA-N
• SMILES： OC([C@@H]1CCCC[C@@H]1NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS: 2227902-11-4)

The compound rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS: 2227902-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it a valuable tool in solid-phase peptide synthesis (SPPS).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound in the synthesis of cyclic peptide inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the rac-(1R,2S) configuration significantly improved the binding affinity and selectivity of the resulting peptides. Furthermore, the Fmoc-protected aminohexanoic acid moiety facilitated efficient coupling reactions, reducing side products and improving yield. These findings highlight the compound's potential in developing next-generation peptide-based therapeutics for diseases such as cancer and neurodegenerative disorders.

Another notable advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was utilized to develop a novel class of protease inhibitors. The researchers employed a structure-activity relationship (SAR) approach to modify the cyclohexane-carboxylic acid core, leading to derivatives with enhanced inhibitory activity against serine proteases. The study also emphasized the compound's compatibility with automated peptide synthesizers, underscoring its utility in high-throughput drug discovery platforms.

Recent innovations in synthetic methodologies have further expanded the applications of rac-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid. For instance, a 2023 Nature Communications paper described a one-pot synthesis strategy that reduced the number of purification steps while maintaining high enantiomeric purity. This breakthrough not only streamlined the production process but also reduced costs, making the compound more accessible for large-scale applications.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include exploring its use in conjugate vaccines, antibody-drug conjugates (ADCs), and other biopharmaceuticals. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this versatile building block in drug development.